Cas no 1497456-50-4 (1-(oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1497456-50-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD19611394
• CID: 4602433
• PubChem ID: 63935784
• Update Time: 2025-10-30

1-(oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(oxan-2-yl)methyl]-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-[(tetrahydro-2H-pyran-2-yl)methyl]-
• 1-((Tetrahydro-2h-pyran-2-yl)methyl)-1h-pyrazole-4-carboxylic acid
• 1-(oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD19611394
• Inchi： 1S/C10H14N2O3/c13-10(14)8-5-11-12(6-8)7-9-3-1-2-4-15-9/h5-6,9H,1-4,7H2,(H,13,14)
• InChI Key： GULMLEBYAPGFCC-UHFFFAOYSA-N
• SMILES： N1(CC2OCCCC2)C=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-(Oxan-2-yl)methyl-1H-pyrazole-4-carboxylic Acid (CAS: 1497456-50-4)

1-(Oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid (CAS: 1497456-50-4) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation, oncology, and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound, characterized by its pyrazole core tethered to a tetrahydropyranylmethyl group, has been synthesized through optimized routes involving multi-step organic transformations. Recent publications have detailed improved synthetic methodologies that enhance yield and purity, making it more accessible for further pharmacological evaluation. Key advancements include the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which have significantly reduced reaction times and improved scalability.

In terms of biological activity, 1-(oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid has demonstrated promising inhibitory effects on several enzymatic targets. Notably, it has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. Molecular docking studies suggest that the tetrahydropyranylmethyl moiety enhances binding affinity to the COX-2 active site, positioning this compound as a potential lead for anti-inflammatory drug development. Additionally, preliminary data indicate moderate activity against certain kinase targets relevant to cancer cell proliferation.

Recent preclinical studies have explored the pharmacokinetic properties of this compound, revealing favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and reducing off-target effects. Structural modifications, such as the introduction of fluorine atoms or the replacement of the carboxylic acid with bioisosteres, are currently under investigation to address these limitations. Collaborative efforts between academic and industrial research groups are expected to accelerate the translation of these findings into clinical candidates.

The potential applications of 1-(oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid extend beyond small-molecule therapeutics. Its unique chemical structure has also been exploited in the design of prodrugs and targeted delivery systems. For instance, conjugation with nanoparticles or antibody-drug conjugates (ADCs) has been proposed to enhance tissue specificity and reduce systemic toxicity. These innovative approaches highlight the compound's versatility and its growing importance in modern drug discovery pipelines.

In conclusion, 1-(oxan-2-yl)methyl-1H-pyrazole-4-carboxylic acid represents a promising chemical entity with diverse therapeutic potential. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring new therapeutic indications. As the field progresses, this compound is likely to play an increasingly prominent role in the development of next-generation pharmaceuticals. Future studies should prioritize comprehensive toxicological evaluations and the identification of synergistic drug combinations to maximize its clinical utility.